Cas no 1261907-16-7 (4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid
• CAS No: 1261907-16-7
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• MDL: MFCD18323049
• CID: 5207154
• Update Time: 2025-05-21

4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
• 3-Hydroxy-4-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid

• MDL： MFCD18323049
• Inchi： 1S/C18H19NO5/c1-18(2,3)24-17(23)19-13-6-4-5-11(9-13)14-8-7-12(16(21)22)10-15(14)20/h4-10,20H,1-3H3,(H,19,23)(H,21,22)
• InChI Key： GNHALHBYDXDGPC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid

Recent Advances in the Application of 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid (CAS: 1261907-16-7) in Chemical Biology and Pharmaceutical Research

4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid (CAS: 1261907-16-7) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable applications of 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid is its role as a building block in the synthesis of small molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The BOC-protected amino group in the compound allows for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In addition to its role in kinase inhibitor development, recent research has explored the anti-inflammatory potential of derivatives of 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives exhibited significant inhibition of COX-2, an enzyme involved in inflammation and pain. These findings suggest that the compound could serve as a promising scaffold for the design of novel anti-inflammatory drugs with improved selectivity and reduced side effects.

The synthetic versatility of 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have utilized its hydroxybenzoic acid moiety to conjugate with fluorophores, creating probes for detecting reactive oxygen species (ROS) in cellular environments. This application, detailed in a 2023 ACS Chemical Biology paper, underscores the compound's potential in chemical biology and diagnostic tools.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid. Future research directions may focus on improving bioavailability and reducing metabolic instability, as highlighted in a recent review in Drug Discovery Today. Collaborative efforts between chemists and biologists will be essential to fully exploit the therapeutic potential of this versatile compound.

In conclusion, 4-(3-BOC-Aminophenyl)-3-hydroxybenzoic acid (CAS: 1261907-16-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, anti-inflammatory drug design, and biological imaging demonstrate its broad utility. Ongoing studies are expected to further expand its role in drug discovery and therapeutic innovation.